Cas no 56228-38-7 (1-Propanol, 3-(2,4,6-trinitrophenoxy)-)

• Product Name: 1-Propanol, 3-(2,4,6-trinitrophenoxy)-
• CAS No: 56228-38-7
• MF: C₉H₉N₃O₈
• MW: 287.183062314987
• CID: 349444
• PubChem ID: 12210698
• Update Time: 2025-04-19

1-Propanol, 3-(2,4,6-trinitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-(2,4,6-trinitrophenoxy)-
• 3-(2,4,6-trinitrophenoxy)propan-1-ol
• DTXSID50480631
• 56228-38-7

• Inchi： 1S/C9H9N3O8/c13-2-1-3-20-9-7(11(16)17)4-6(10(14)15)5-8(9)12(18)19/h4-5,13H,1-3H2
• InChI Key： KJRYIDXNPFJKRP-UHFFFAOYSA-N
• SMILES： O(CCCO)C1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 287.03897
• Monoisotopic Mass: 287.03896425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 167Ų

Experimental Properties

• PSA: 158.88